Cas no 187235-34-3 ((6S)-6-[(4-methoxybenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine)

• Product Name: (6S)-6-[(4-methoxybenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• CAS No: 187235-34-3
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 1379408
• PubChem ID: 476501
• Update Time: 2025-04-20

(6S)-6-[(4-methoxybenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• (6S)-6-[(4-methoxybenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (S)-6-(4-Methoxy-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo(2,1-b)(1,3)oxazine
• (S)-6-(4-Methoxy-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (6S)-6-[(4-methoxyphenyl)methoxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• 187235-34-3
• DTXSID80172017
• PA-736
• (S)-6-((4-Methoxybenzyl)oxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine

• Inchi： 1S/C14H15N3O5/c1-20-11-4-2-10(3-5-11)8-21-12-6-16-7-13(17(18)19)15-14(16)22-9-12/h2-5,7,12H,6,8-9H2,1H3/t12-/m0/s1
• InChI Key： USPZSXDGWAVDHJ-LBPRGKRZSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)[C@@H]1COC2=NC(=CN2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.10125
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 88.65